Cas no 2229636-80-8 (2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229636-80-8
• MF: C₁₁H₁₀ClFO₃
• MW: 244.646706104279
• CID: 5808714
• PubChem ID: 165690606
• Update Time: 2025-10-23

2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid
• EN300-1976515
• 2229636-80-8
• 2-[1-(3-chloro-5-fluorophenyl)cyclopropyl]-2-hydroxyacetic acid

• Inchi： 1S/C11H10ClFO3/c12-7-3-6(4-8(13)5-7)11(1-2-11)9(14)10(15)16/h3-5,9,14H,1-2H2,(H,15,16)
• InChI Key： LTUUOLMQNRFZQL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1(C(C(=O)O)O)CC1)F

Computed Properties

• Exact Mass: 244.0302500g/mol
• Monoisotopic Mass: 244.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid

Professional Introduction to Compound with CAS No. 2229636-80-8 and Product Name: 2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid

Compound with the CAS number 2229636-80-8 and the product name 2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of both chloro and fluorine substituents in the aromatic ring, combined with the cyclopropyl and hydroxyacetic acid moieties, endows this molecule with distinct chemical properties that make it a promising candidate for further investigation.

The structural composition of 2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid is meticulously designed to interact with biological targets in a highly specific manner. The 3-chloro-5-fluorophenyl group introduces both electronic and steric effects that can modulate the compound's binding affinity and selectivity. This is particularly relevant in the context of developing novel therapeutic agents, where precise targeting of biological pathways is crucial for efficacy and minimizing side effects.

In recent years, there has been a growing interest in the development of small molecules that can modulate inflammatory pathways, which are implicated in a wide range of diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. The hydroxyacetic acid moiety in this compound suggests potential bioactivity related to metabolic processes and enzyme inhibition. Preliminary studies have indicated that derivatives of hydroxyacetic acids may exhibit anti-inflammatory properties by interacting with key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).

The cyclopropyl group, a relatively rare structural feature in pharmaceutical compounds, has been shown to enhance binding affinity in certain cases due to its rigid three-membered ring structure. This rigidity can stabilize the conformation of the molecule upon binding to a biological target, leading to increased potency. Additionally, the presence of both chloro and fluorine substituents can influence the compound's metabolic stability and pharmacokinetic properties, making it an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating the binding interactions between 2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid and various biological targets. These studies have revealed potential binding sites on enzymes such as COX-2 and LOX-5, which are known to be involved in inflammatory responses.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the cyclopropyl group, followed by functionalization at the aromatic ring to incorporate the 3-chloro-5-fluorophenyl moiety. The final step involves the addition of the hydroxyacetic acid group, which requires precise control over reaction conditions to avoid unwanted side products.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The unique structural features of 2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid make it amenable to conjugation with targeting ligands or nanoparticles, which could enhance its delivery to specific tissues or cells. This approach could be particularly beneficial for treating diseases that require localized action, such as cancer or neurodegenerative disorders.

Furthermore, the compound's potential as a scaffold for drug discovery is not limited to its current structure. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored bioactivities. This modular approach allows for rapid screening and identification of lead compounds that can be further optimized through structure-based drug design.

In conclusion, 2-1-(3-chloro-5-fluorophenyl)cyclopropyl-2-hydroxyacetic acid represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential bioactivities make it an attractive molecule for developing novel therapeutic agents. As computational methods continue to advance, researchers will be able to more efficiently explore its potential applications and optimize its properties for clinical use.